Cas no 191231-38-6 (Benzenepropanoic acid, 4-bromo-β-methyl-, ethyl ester)

• Product Name: Benzenepropanoic acid, 4-bromo-β-methyl-, ethyl ester
• CAS No: 191231-38-6
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 2102311
• Update Time: 2023-11-19

Benzenepropanoic acid, 4-bromo-β-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-BETA-METHYL-BENZENEPROPANOIC ACID, ETHYL ESTER
• 4-BROMO-BETA-METHYL-BENZENEPROPANOIC ACID, ETHYL E
• CID 81513824
• Benzenepropanoic acid, 4-bromo-β-methyl-, ethyl ester

• Inchi： 1S/C12H15BrO2/c1-3-15-12(14)8-9(2)10-4-6-11(13)7-5-10/h4-7,9H,3,8H2,1-2H3
• InChI Key： TUBWKXUHZGWKFF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 198
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 314.9±17.0 °C(Predicted)